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Compound of Interest

Compound Name: Fusarubin

Cat. No.: B154863

An In-depth Guide to the Chemical Properties, Biological Activity, and Experimental Analysis of
a Fungal Metabolite

Abstract

Fusarubin is a naphthoquinone-derived mycotoxin produced by various species of the
Fusarium fungus, most notably Fusarium solani.[1][2] This technical document provides a
comprehensive overview of Fusarubin, including its chemical identity, and serves as a
resource for researchers and professionals in drug development and mycology.

Chemical and Physical Properties

Fusarubin is a polyketide pigment with a distinct chemical structure.[3] Its fundamental
properties are summarized in the table below, providing a foundational reference for
experimental design and analysis.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b154863?utm_src=pdf-interest
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fusarubin
https://www.medchemexpress.com/fusarubin.html
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370568/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Registry Number 1702-77-8 [11[4115]
Molecular Formula C15H1407 [1][41[6]
Molecular Weight 306.27 g/mol [4151I7]
3,5,10-trihydroxy-7-methoxy-3-
methyl-1,4-
IUPAC Name _ _ [11[7]
dihydrobenzo[glisochromene-
6,9-dione
Oxyjavanicin, 3-acetonyl-5,8-
Synonyms dihydroxy-2-(hydroxymethyl)-6-  [4][7]
methoxy-1,4-naphthoquinone
Appearance Red prisms (from benzene) [4]
Soluble in glacial acetic acid,
tetrahydrofuran, acetone,
dioxane, and pyridine. Slightly
N soluble in cold chloroform, cold
Solubility [4]

alcohol, and ether. Practically
insoluble in carbon disulfide,
cyclohexane, and cold

benzene.

Biological Activity and Potential Applications

Fusarubin and its derivatives have garnered interest in the scientific community for their

diverse biological activities. This section will explore the key signaling pathways and cellular

processes modulated by this compound.

Anticancer Properties

Further research is required to fully elucidate the anticancer potential of Fusarubin. The

following diagram illustrates a hypothetical workflow for investigating its effects on cancer cell

lines.
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Fig. 1: Experimental workflow for assessing the anticancer activity of Fusarubin.
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Experimental Protocols

This section provides a generalized methodology for the extraction and purification of

Fusarubin from fungal cultures, based on established principles.

Fungal Culture and Pigment Production

Medium Preparation: Prepare a suitable liquid or solid culture medium. A common approach
involves a non-defined medium containing a carbon source (e.g., 2% glucose) and a
nitrogen source (e.g., peptone and beef extract).[8]

Inoculation and Incubation: Inoculate the sterilized medium with a pure culture of a
Fusarubin-producing fungal strain, such as Fusarium solani. Incubate the culture under
appropriate conditions of temperature (e.g., 28 = 2°C) and light for a period sufficient for
pigment production (typically 7-10 days).[8]

Extraction: Following incubation, harvest the fungal biomass and/or the culture filtrate. The
pigment can be extracted using organic solvents in which Fusarubin is soluble, such as
chloroform, dichloromethane, or ethyl acetate.[8] Homogenization techniques can be
employed to enhance extraction efficiency.[8]

Purification and Characterization

Chromatography: The crude extract can be subjected to chromatographic techniques for
purification. Thin-Layer Chromatography (TLC) can be used for initial separation and
analysis, with typical solvent systems like dichloromethane:methanol (9.5:0.5).[8] Column
chromatography is suitable for larger-scale purification.

Spectroscopic Analysis: The purified Fusarubin can be characterized using various
spectroscopic methods:

o UV-Vis Spectroscopy: The absorption maxima in ether are around 535 nm and 499 nm.[4]
In other analyses, characteristic peaks for the naphthoquinone chromophore have been
observed at approximately 294.5 nm, 316 nm, and 524 nm.[8]

o Infrared (IR) Spectroscopy: To identify functional groups.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.
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o Mass Spectrometry (MS): To confirm the molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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